Cas no 1909319-75-0 ((4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride)

• Product Name: (4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride
• CAS No: 1909319-75-0
• MDL: MFCD29047554
• CID: 4629056
• PubChem ID: 121553039
• Update Time: 2025-08-03

(4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride

• MDL： MFCD29047554

Additional information on (4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride

Introduction to (4-Fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine Hydrochloride (CAS No. 1909319-75-0)

(4-Fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride (CAS No. 1909319-75-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of (4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride.

Chemical Structure and Properties

(4-Fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride is a hydrazine derivative with a fluoro-substituted indanone core. The molecular formula of this compound is C₉H₁₀FN₂·HCl, and its molecular weight is approximately 205.64 g/mol. The presence of the fluoro group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The compound is typically synthesized through a multi-step process involving the reaction of 4-fluoroindanone with hydrazine in the presence of hydrochloric acid.

The physical properties of (4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride include its appearance as a white crystalline solid with a melting point ranging from 205 to 208°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental settings and formulations.

Synthesis Methods

The synthesis of (4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride typically involves the following steps:

1. Preparation of 4-fluoroindanone: This intermediate can be synthesized through the Friedel-Crafts reaction of fluoro-benzene with acetone in the presence of a Lewis acid catalyst such as aluminum chloride.
2. Reaction with Hydrazine: The 4-fluoroindanone is then reacted with hydrazine hydrate in an appropriate solvent under controlled conditions to form the hydrazine derivative.
3. Salt Formation: The resulting free base is converted to its hydrochloride salt by treatment with hydrochloric acid.

The yield and purity of the final product can be optimized by carefully controlling reaction parameters such as temperature, solvent choice, and reaction time. High-purity samples are essential for subsequent biological evaluations and pharmaceutical development.

Biological Activities and Applications

(4-Fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride has been investigated for its potential biological activities in various preclinical studies. One of the key areas of interest is its anti-inflammatory properties. Recent research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, (4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride has also been studied for its neuroprotective properties. Studies have demonstrated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight its potential as a therapeutic agent for neurological disorders.

Furthermore, preliminary studies have explored the antitumor activity of (4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride. In vitro experiments have shown that it can induce apoptosis in cancer cells and inhibit tumor growth in xenograft models. While more research is needed to fully understand its mechanisms of action and therapeutic potential in oncology, these initial results are promising.

Clinical Trials and Future Prospects

The promising preclinical data on (4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate its safety and tolerability in humans. These trials aim to determine optimal dosing regimens and identify any potential side effects or adverse reactions.

If these initial clinical trials yield positive results, more advanced phase II and III trials will be conducted to assess the efficacy of (4-fluoro-2,3-dihydro-1H-inden-1-y l)hydrazine hydrochloride in specific patient populations. The ultimate goal is to develop this compound into a safe and effective therapeutic option for various diseases.

In conclusion, (4-fluoro-2,3-dihydro-H-inden-l yl)hydrazine hydrochloride (CAS No. 1909319 -75 -0) strong > represents a promising candidate for pharmaceutical development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for scientists and clinicians alike. p >